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Compound of Interest

Compound Name: Chlorflavonin

Cat. No.: B1236410 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

Chlorflavonin, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are designed for researchers, scientists, and drug

development professionals who handle this compound.

Immediate Safety and Handling Precautions
Before handling Chlorflavonin, it is crucial to be aware of its associated hazards and to use

appropriate personal protective equipment (PPE).

Hazard Identification: Chlorflavonin is classified with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE): To mitigate risks, the following PPE must be worn[2][3]:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.
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Skin Protection: Wear chemical-impermeable and fire/flame-resistant clothing. Handle with

gloves that have been inspected prior to use.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.

In the event of exposure, refer to the first aid measures outlined in the table below. All

procedures involving Chlorflavonin should be carried out in a well-ventilated area or a fume

hood to avoid dust formation and inhalation of vapors or mists[2][4].

Step-by-Step Disposal Protocol for Chlorflavonin
Waste
This protocol outlines the procedure for the safe collection, storage, and disposal of

Chlorflavonin waste generated in a laboratory setting. Disposing of hazardous chemicals

down the drain is strictly prohibited[2][5].

Step 1: Waste Collection

Designate a Waste Container: Use a sturdy, leak-proof container that is chemically

compatible with Chlorflavonin and any solvents used. The container must have a secure,

tight-fitting lid[5].

Collect Waste:

Solid Waste: Collect surplus or contaminated solid Chlorflavonin in the designated

container. This includes contaminated labware (e.g., weighing boats, pipette tips).

Liquid Waste: Solutions containing Chlorflavonin should be collected in a separate,

compatible liquid waste container. The first rinse of any container that held Chlorflavonin
must also be collected as hazardous waste[5].

Contaminated Materials: Any items grossly contaminated with Chlorflavonin, such as

gloves, bench paper, or spill cleanup materials, should be collected as solid hazardous

waste[5].

Step 2: Labeling and Storage
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Properly Label Containers: Immediately label the waste container with an official Hazardous

Waste Label from your institution's Environmental Health & Safety (EHS) department. The

label must include the chemical name ("Chlorflavonin"), concentration, and associated

hazards[5].

Secure Storage: Keep the waste container tightly sealed at all times, except when adding

waste[5]. Store the container in a designated, well-ventilated, and secure area, away from

incompatible materials[3][5][6]. Use secondary containment for all liquid waste containers to

prevent spills[5].

Step 3: Arranging for Disposal

Schedule a Pickup: Once the waste container is full, or as per your laboratory's regular

schedule, request a waste pickup from your institution's EHS office[5]. Do not allow

hazardous waste to accumulate in the lab[5].

Final Disposal Method: The ultimate disposal of Chlorflavonin is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing[2]. This final

step is managed by your EHS provider.

Disposal of Empty Containers: Containers that held Chlorflavonin must be triple-rinsed with a

suitable solvent. The first rinsate must be collected as hazardous waste. After thorough rinsing

and air-drying, the labels on the container must be completely removed or defaced before it

can be disposed of as non-hazardous solid waste or recycled, according to institutional

policy[2][5].

Chemical and Physical Properties Data
The following table summarizes the available quantitative data for Chlorflavonin. Much of the

toxicological and environmental data is not readily available in the consulted resources.
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Property Data Source(s)

Chemical Formula C₁₈H₁₅ClO₇ [2]

Molecular Weight 378.76 g/mol [1][2]

CAS Number 23363-64-6 [1][2]

Appearance Data not available [2]

Boiling Point 612.7°C at 760 mmHg [2]

Flash Point 324.3°C [2]

Solubility Data not available [2]

Acute Toxicity (Oral) Data not available [2]

Acute Toxicity (Dermal) Data not available [2]

Acute Toxicity (Inhaled) Data not available [2]

Ecological Toxicity Data not available [2]
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Exposure Route Procedure Source(s)

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[2]

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor.

[2]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[2]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[2]

Experimental Protocols
No experimental protocols for the specific chemical neutralization or in-lab degradation of

Chlorflavonin were found in the reviewed literature. The standard and recommended

procedure is the collection and disposal of Chlorflavonin waste via a certified hazardous

waste management service, as detailed in the step-by-step protocol above.

Chlorflavonin Disposal Workflow
The following diagram illustrates the logical workflow for the proper and safe disposal of

Chlorflavonin waste from a laboratory environment.
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Caption: Workflow for the safe disposal of Chlorflavonin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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